Cas no 1261915-99-4 (4-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid)
1261915-99-4 structure
Product Name:4-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid
CAS No:1261915-99-4
MF:C16H13FO4
MW:288.270428419113
MDL:MFCD18322040
CID:2763231
PubChem ID:53227870
Update Time:2025-04-21
4-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 1261915-99-4
- 4-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid, 95%
- 4-(4-ETHOXYCARBONYLPHENYL)-2-FLUOROBENZOIC ACID
- MFCD18322040
- DTXSID10691403
- 4'-(Ethoxycarbonyl)-3-fluoro[1,1'-biphenyl]-4-carboxylic acid
- 4-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid
-
- MDL: MFCD18322040
- Inchi: 1S/C16H13FO4/c1-2-21-16(20)11-5-3-10(4-6-11)12-7-8-13(15(18)19)14(17)9-12/h3-9H,2H2,1H3,(H,18,19)
- InChI Key: FGDNWHUSPVCROQ-UHFFFAOYSA-N
- SMILES: FC1=C(C(=O)O)C=CC(=C1)C1C=CC(C(=O)OCC)=CC=1
Computed Properties
- Exact Mass: 288.07978705Da
- Monoisotopic Mass: 288.07978705Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 63.6Ų
4-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB329315-5 g |
4-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid, 95%; . |
1261915-99-4 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB329315-5g |
4-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid, 95%; . |
1261915-99-4 | 95% | 5g |
€1159.00 | 2025-04-21 |
4-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
1261915-99-4 (4-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid) Related Products
- 1262004-79-4(2-fluoro-4-(4-methoxycarbonylphenyl)benzoic Acid)
- 1261924-31-5(2-fluoro-4-(3-methoxycarbonylphenyl)benzoic Acid)
- 1261915-08-5(3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-4-fluorobenzoic acid)
- 1381944-56-4(Methyl 3-4-(ethoxycarbonyl)-3-fluorophenyl-2-fluorobenzoate)
- 1261982-57-3(2-fluoro-4-(3-fluoro-5-methoxycarbonylphenyl)benzoic Acid)
- 1261909-76-5(4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid)
- 1261898-53-6(5-Fluoro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid)
- 1261970-80-2(2-fluoro-5-(3-fluoro-4-methoxycarbonylphenyl)benzoic Acid)
- 1261893-15-5(2-fluoro-4-(3-fluoro-4-methoxycarbonylphenyl)benzoic Acid)
- 1261982-81-3(2-fluoro-4-(4-fluoro-3-methoxycarbonylphenyl)benzoic Acid)
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